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Compound of Interest

Compound Name: Allyl phenyl ether

Cat. No.: B049846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for allyl
phenyl ether, a key intermediate in organic synthesis. The document details its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics,

offering valuable insights for compound identification, purity assessment, and structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy
Proton NMR (¹H NMR) spectroscopy of allyl phenyl ether reveals distinct signals

corresponding to the aromatic and allylic protons. The spectrum is typically recorded in a

deuterated solvent, such as chloroform-d (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for Allyl Phenyl Ether
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.32 - 7.28 m 2H Ar-H (meta)

6.98 - 6.94 m 3H Ar-H (ortho, para)

6.08
ddt, J = 17.3, 10.5, 5.3

Hz
1H -CH=CH₂

5.42 dq, J = 17.3, 1.6 Hz 1H =CH₂ (trans)

5.27 dq, J = 10.5, 1.4 Hz 1H =CH₂ (cis)

4.55 dt, J = 5.3, 1.5 Hz 2H -OCH₂-

Data sourced from spectral databases and may vary slightly depending on experimental

conditions.[1][2][3]

¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments

within the molecule.

Table 2: ¹³C NMR Spectroscopic Data for Allyl Phenyl Ether

Chemical Shift (δ) ppm Assignment

158.5 Ar-C (quaternary, attached to O)

133.5 -CH=CH₂

129.5 Ar-C (meta)

121.0 Ar-C (para)

117.8 =CH₂

114.8 Ar-C (ortho)

68.9 -OCH₂-
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Data sourced from spectral databases and may vary slightly depending on experimental

conditions.[4][5]

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Allyl Phenyl Ether

Wavenumber (cm⁻¹) Intensity Assignment

3065 - 3040 Medium
=C-H stretch (aromatic and

vinyl)

2925 - 2860 Medium C-H stretch (aliphatic)

1648 Medium C=C stretch (alkene)

1598, 1495 Strong C=C stretch (aromatic ring)

1242 Strong C-O-C stretch (asymmetric)

1033 Strong C-O-C stretch (symmetric)

991, 926 Strong =C-H bend (out-of-plane)

753, 691 Strong Ar-H bend (out-of-plane)

Data sourced from spectral databases and may vary slightly depending on experimental

conditions.[6][7]

Mass Spectrometry (MS)
Mass spectrometry (MS) is a technique that measures the mass-to-charge ratio of ions. The

resulting mass spectrum can be used to determine the molecular weight and elemental

composition of a compound, as well as to gain structural information from its fragmentation

pattern.

Table 4: Mass Spectrometry Data for Allyl Phenyl Ether
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m/z Relative Abundance (%) Assignment

134 100 [M]⁺ (Molecular Ion)

106 25 [M - CO]⁺

93 40 [C₆H₅O]⁺

77 60 [C₆H₅]⁺

41 85 [C₃H₅]⁺

The fragmentation pattern can be complex and may involve rearrangements such as the

Claisen rearrangement upon ionization.[8][9][10]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

Specific instrument parameters may need to be optimized.

NMR Spectroscopy
Sample Preparation: Accurately weigh 10-20 mg of allyl phenyl ether and dissolve it in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[11][12]

[13] For ¹³C NMR, a higher concentration (50-100 mg) may be required.[11][13]

Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR

tube to a height of about 4-5 cm.[11] Ensure no solid particles are present; filter if necessary.

[14]

Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in

the magnet.

Data Acquisition:

Locking and Shimming: The instrument will lock onto the deuterium signal of the solvent to

stabilize the magnetic field. The magnetic field homogeneity is then optimized through a

process called shimming.[11]
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Tuning: The probe is tuned to the appropriate frequency for the nucleus being observed

(¹H or ¹³C).[11]

Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, pulse

width, relaxation delay) and acquire the spectrum. Tetramethylsilane (TMS) is commonly

used as an internal standard for chemical shift referencing (0 ppm).[15]

IR Spectroscopy
Sample Preparation (Neat Liquid): As allyl phenyl ether is a liquid, the simplest method is to

obtain the spectrum as a thin film.[16] Place one or two drops of the neat liquid between two

salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin, uniform film.

Instrument Setup: Place the salt plates in the sample holder of the FT-IR spectrometer.

Data Acquisition: Record a background spectrum of the empty beam path. Then, acquire the

sample spectrum. The instrument software will automatically ratio the sample spectrum to

the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the allyl phenyl ether sample into the

mass spectrometer. For a volatile liquid, this is typically done via a heated inlet system or by

direct injection.[17][18]

Ionization: In the ion source, the sample molecules are bombarded with a high-energy beam

of electrons (typically 70 eV), causing the ejection of an electron to form a molecular ion

([M]⁺) and various fragment ions.[19][20]

Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g., a

quadrupole or magnetic sector), which separates them based on their mass-to-charge (m/z)

ratio.[17][20]

Detection: An electron multiplier or other detector records the abundance of each ion at a

specific m/z value.[17][20] The resulting data is plotted as a mass spectrum, with m/z on the

x-axis and relative abundance on the y-axis.[18]
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Logical Relationships in Spectroscopic Analysis
The following diagram illustrates how the different spectroscopic techniques provide

complementary information for the structural elucidation of allyl phenyl ether.

Spectroscopic Techniques Structural Information

Final Structure

NMR (¹H, ¹³C)
Carbon-Hydrogen

Framework
Provides

IR Functional GroupsIdentifies

MS Molecular Weight &
Fragmentation

Determines

Allyl Phenyl Ether
Structure

Click to download full resolution via product page

Caption: Workflow of Spectroscopic Analysis for Structural Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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